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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fluchloralin (N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)aniline) is a dinitroaniline

herbicide with the CAS number 33245-39-5.[1] Introduced in the 1970s, it has been utilized for

the pre-emergence control of annual grasses and broad-leaved weeds in various agricultural

settings.[1][2] This technical guide provides an in-depth overview of Fluchloralin, including its

chemical and physical properties, mechanism of action, metabolic pathways, and toxicological

profile. Detailed experimental protocols for key analytical and toxicological assays are

presented, and critical pathways and workflows are visualized through diagrams to facilitate a

comprehensive understanding for research and development professionals.

Chemical and Physical Properties
Fluchloralin is an orange-yellow crystalline solid.[1][3] Its chemical structure and key

physicochemical properties are summarized in the tables below.
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Identifier Value

IUPAC Name
N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-

(trifluoromethyl)aniline[1][4]

CAS Number 33245-39-5[1]

Molecular Formula C12H13ClF3N3O4[1][4]

Molecular Weight 355.70 g/mol [1][4]

SMILES
CCCN(CCCl)C1=C(C=C(C=C1--INVALID-LINK-

-[O-])C(F)(F)F)--INVALID-LINK--[O-][1]

InChI Key MNFMIVVPXOGUMX-UHFFFAOYSA-N[1]

Physicochemical Property Value

Melting Point 42-43 °C[3]

Boiling Point 392.3 ± 42.0 °C (Predicted)[3]

Solubility in Water 0.9 mg/L[1]

Vapor Pressure 4.0 mPa[1]

Appearance Yellow crystalline solid[1]

Synthesis
Fluchloralin is synthesized through the reaction of 2,6-dinitro-4-trifluoromethylbenzene with N-

chloroethylpropylamine.[4][5] A more detailed synthesis involves the nitration of 4-

trifluoromethylaniline to produce 4-trifluoromethyl-2,6-dinitroaniline, which is then condensed

with 2-chloroethylpropylamine.[6]

Mechanism of Action
Fluchloralin is a selective, systemic herbicide that is applied to the soil before the emergence

of weeds.[7][8] Its primary mode of action is the inhibition of microtubule formation.[1][7][9] By

binding to tubulin, the protein subunit of microtubules, Fluchloralin disrupts the assembly of

the mitotic spindle, a structure essential for chromosome segregation during cell division
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(mitosis).[5][7][9] This interference with microtubule polymerization leads to the arrest of cell

division, primarily during metaphase, and ultimately inhibits the growth of roots and shoots in

susceptible plants.[1][7]
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Figure 1: Mechanism of action of Fluchloralin.

Metabolic Pathways
Fluchloralin undergoes extensive metabolism in both mammals and plants. In rat liver

microsomes, the primary metabolic routes include N-dealkylation, aliphatic hydroxylation,

reduction of a nitro group, and cyclization.[4] This can lead to the formation of a benzimidazole

metabolite.[4] In soybeans, Fluchloralin is metabolized into numerous nonpolar and polar

metabolites.[4] The degradation of Fluchloralin in soil is faster under anaerobic conditions and

can be enhanced by the presence of organic matter.[10] Major degradation products in soil

include partially dealkylated and reduced forms of Fluchloralin.[10]
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Figure 2: Generalized metabolic pathways of Fluchloralin.

Toxicological Profile
The toxicological effects of Fluchloralin have been investigated in various models. The acute

oral LD50 in rats is 1550 mg/kg, and the dermal LD50 is 10000 mg/kg.[1]

Toxicity Endpoint Value Species

Acute Oral LD50 1550 mg/kg Rat[1]

Acute Dermal LD50 10000 mg/kg Rat[1]

24-hour LC50 0.027 mg/L Fish[1]

Genotoxicity: Fluchloralin has demonstrated genotoxic effects in vitro. It induces chromosomal

aberrations in cultured human lymphocytes in a dose-dependent manner.[11] Studies on
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mammalian cells have shown that Fluchloralin can cause chromosomal damage and sister

chromatid exchange.[12]

Cytotoxicity and Apoptosis: Exposure to Fluchloralin has been shown to reduce cell viability

and inhibit DNA synthesis in mammalian cells.[12] Evidence from agarose gel electrophoresis

and cytochemical staining indicates that Fluchloralin can induce apoptosis, or programmed

cell death.[12]

Developmental Toxicity: In zebrafish embryos, Fluchloralin exposure leads to developmental

toxicity, including morphological changes, decreased survival rate, and organ dysfunction in the

heart, liver, and pancreas.[4][13] It also inhibits neurogenesis and promotes apoptosis in the

developing brain.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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